Cas no 2097936-34-8 (7-(2-chlorophenyl)-1,4-thiazepane hydrochloride)

• Product Name: 7-(2-chlorophenyl)-1,4-thiazepane hydrochloride
• CAS No: 2097936-34-8
• MF: C₁₁H₁₅Cl₂NS
• MW: 264.21449971199
• CID: 6540760
• Update Time: 2025-07-19

7-(2-chlorophenyl)-1,4-thiazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-(2-chlorophenyl)-1,4-thiazepane hydrochloride

• Inchi： 1S/C11H14ClNS.ClH/c12-10-4-2-1-3-9(10)11-5-6-13-7-8-14-11;/h1-4,11,13H,5-8H2;1H
• InChI Key： UJERTCZEVWGDNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1SCCNCC1.Cl

Additional information on 7-(2-chlorophenyl)-1,4-thiazepane hydrochloride

Research Brief on 7-(2-chlorophenyl)-1,4-thiazepane hydrochloride (CAS: 2097936-34-8): Recent Advances and Applications

7-(2-chlorophenyl)-1,4-thiazepane hydrochloride (CAS: 2097936-34-8) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and cardiovascular diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The compound belongs to the thiazepane class of heterocyclic compounds, which are known for their diverse biological activities. Recent synthetic approaches have optimized the production of 7-(2-chlorophenyl)-1,4-thiazepane hydrochloride, ensuring higher yields and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the synthetic process, as reported in a 2023 study published in the Journal of Medicinal Chemistry.

Pharmacological evaluations have revealed that 7-(2-chlorophenyl)-1,4-thiazepane hydrochloride exhibits potent binding affinity for serotonin and dopamine receptors, suggesting its potential as a modulator of neurotransmitter systems. In vitro and in vivo studies conducted in 2022 demonstrated its efficacy in animal models of depression and anxiety, with a favorable safety profile. These findings were further supported by computational docking studies, which identified key interactions between the compound and receptor binding sites.

In addition to its CNS applications, recent research has explored the cardiovascular effects of 7-(2-chlorophenyl)-1,4-thiazepane hydrochloride. A 2023 study in Cardiovascular Pharmacology highlighted its vasodilatory properties, mediated through the modulation of calcium channels. This dual functionality positions the compound as a promising candidate for multifunctional drug development, addressing both neurological and cardiovascular conditions.

Future research directions include the optimization of the compound's pharmacokinetic properties and the exploration of its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance 7-(2-chlorophenyl)-1,4-thiazepane hydrochloride into preclinical trials. The compound's unique chemical structure and broad pharmacological profile make it a valuable asset in the ongoing quest for innovative therapeutics.